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Compound of Interest

Compound Name: Uridine-d12

Cat. No.: B12382845 Get Quote

Uridine-d12: A Technical Guide for Researchers
Introduction: Uridine-d12 is the deuterium-labeled stable isotope of Uridine. Uridine itself is a

fundamental pyrimidine nucleoside, composed of a uracil molecule linked to a ribose sugar via

a β-N1-glycosidic bond.[1][2][3] As a key component of Ribonucleic Acid (RNA), Uridine plays a

pivotal role in a multitude of biological processes, including macromolecule synthesis, energy

metabolism, and cellular signaling.[4][5] Uridine-d12, by incorporating deuterium atoms, serves

as an invaluable tool for researchers, particularly in the fields of pharmacology, metabolomics,

and drug development. Its primary application is as an internal standard for highly accurate and

precise quantification of unlabeled Uridine in biological matrices using mass spectrometry. It is

also employed as a tracer to investigate metabolic pathways.

Chemical and Physical Properties
Uridine-d12 shares nearly identical chemical properties with its unlabeled counterpart, with the

primary distinction being its increased molecular weight due to the replacement of hydrogen

atoms with deuterium. This mass shift is the critical feature exploited in mass spectrometry-

based applications. The key properties are summarized below.
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Property Data Reference

Chemical Name Uridine-d12

Synonyms β-Uridine-d12

Chemical Formula

C₉D₁₂N₂O₆ (Note: Deuteration

pattern may vary by

manufacturer)

Molecular Weight

Approx. 256.28 g/mol (based

on C₉H₁₂N₂O₆ at 244.20 g/mol

)

Isotopic Purity Typically ≥ 98%

Appearance White powder

Solubility

Soluble in water, dimethyl

sulfoxide (DMSO), and

methanol

Melting Point
Approx. 163-167 °C (similar to

unlabeled Uridine)

Storage Temperature
2-8°C or as specified by the

supplier

Unlabeled CAS Number 58-96-8

Role in Biological Pathways and Metabolism
To understand the application of Uridine-d12 as a tracer, it is essential to comprehend the

metabolic fate of Uridine. Upon cellular uptake, Uridine is phosphorylated by uridine kinase to

form Uridine Monophosphate (UMP). UMP is the pivotal nucleotide from which other uridine

nucleotides, such as Uridine Diphosphate (UDP) and Uridine Triphosphate (UTP), are

synthesized through sequential phosphorylation steps, with ATP serving as the phosphate

donor. These activated forms of Uridine are precursors for the synthesis of RNA and are also

critical for the biosynthesis of glycogen and phospholipids like phosphatidylcholine.
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Uridine Metabolic Pathway
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Workflow for Uridine Quantification using Uridine-d12 IS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12382845?utm_src=pdf-body-img
https://www.benchchem.com/product/b12382845?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. medchemexpress.com [medchemexpress.com]

2. Uridine | C9H12N2O6 | CID 6029 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Uridine CAS#: 58-96-8 [m.chemicalbook.com]

4. Uridine and its role in metabolic diseases, tumors, and neurodegenerative diseases - PMC
[pmc.ncbi.nlm.nih.gov]

5. The Role of Uridine in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [What is Uridine-d12 and its chemical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12382845#what-is-uridine-d12-and-its-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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